Polymerizable bijels prepared by a direct-mixing method†
Chemical Communications Pub Date: 2023-11-02 DOI: 10.1039/D3CC04194H
Abstract
A simple direct-mixing method was proposed to use a union of silica particles and amino-capped silicone oil (diNH2-PDMS) as stabilizers to form bicontinuous emulsion gels (bijels) in wide mixing proportions of silica particle/diNH2-PDMS and oil/water with a tunable channel size of the spatial continuity, which was verified by the three-dimensional reconstruction viewer and curvature analysis. By direct polymerization of the oil phase as a template, solid materials were obtained with interconnected structures.
Recommended Literature
- [1] Twin boundary CdxZn1−xS: a new anode for high reversibility and stability lithium/sodium-ion batteries†
- [2] Chemical route derived bismuth ferrite thin films and nanomaterials
- [3] Pterocladiella capillacea-stabilized silver nanoparticles as a green approach toward antibacterial biomaterials†
- [4] Transcriptional regulation of the cyanobacterial bidirectional Hox-hydrogenase
- [5] Quinoxalino-fused sultines and their application in Diels–Alder reactions
- [6] Enhanced photocatalytic hydrogen peroxide production activity of imine-linked covalent organic frameworks via modification with functional groups†
- [7] Front cover
- [8] Joint Pharmaceutical Analysis Group
- [9] A novel stable hydrogen-rich SnH8 under high pressure
- [10] Rational magnetic modification of N,N-dioxidized pyrazine ring expanded adenine and thymine: a diradical character induced by base pairing and double protonation†
Journal Nameļ¼Chemical Communications
Research Products
-
CAS no.: 170230-88-3
-
CAS no.: 185056-83-1
-
CAS no.: 19542-54-2
